19-O-n-Pentyldamavaricin Fc

• CAS No.: 70940-04-4
• Molecular Formula: C41H53NO12
• Molecular Weight: 751.9 g/mol
• IUPAC Name: (1R,2R,3Z,5E,19E,21R,22R,23S,24R,25S,29R)-14,21,22,24,29-pentahydroxy-2,6,10,15,19,21,23,28-octamethyl-16-pentoxy-27-oxa-8-azatetracyclo[23.2.2.19,13.012,17]triaconta-3,5,9,12,14,16,19-heptaene-7,11,18,26,30-pentone
• InChI: InChI=1S/C41H53NO12/c1-10-11-12-16-53-37-23(7)32(45)26-25-27(37)30(43)20(4)17-41(9,52)38(49)24(8)34(47)28-33(46)22(6)36(54-40(28)51)18(2)14-13-15-19(3)39(50)42-29(35(26)48)21(5)31(25)44/h13-15,17-18,22,24,28,33-34,36,38,45-47,49,52H,10-12,16H2,1-9H3,(H,42,50)/b14-13-,19-15+,20-17+/t18-,22?,24+,28-,33-,34-,36-,38-,41-/m1/s1
• InChI Key: HMROFSPHTFTJPL-LYXNBAAYSA-N
• SMILES: CCCCCOC1=C2C3=C(C(=C1C)O)C(=O)C(=C(C3=O)C)NC(=O)C(=CC=CC(C4C(C(C(C(C(C(C(C=C(C2=O)C)(C)O)O)C)O)C(=O)O4)O)C)C)C
• Isomeric SMILES: CCCCCOC1=C2C3=C(C(=C1C)O)C(=O)C(=C(C3=O)C)NC(=O)/C(=C/C=C\[C@H]([C@@H]4C([C@H]([C@H]([C@@H]([C@@H]([C@H]([C@](/C=C(/C2=O)\C)(C)O)O)C)O)C(=O)O4)O)C)C)/C
• Synonyms: 19-O-n-pentyldamavaricin Fc; DA-FC-PE; damavaricin Fc pentyl ether; n-pentyl-DvFc

Description

19-O-n-Pentyldamavaricin Fc, also known as 19-O-n-Pentyldamavaricin Fc, is a useful research compound. Its molecular formula is C41H53NO12 and its molecular weight is 751.9 g/mol. The purity is usually 95%.
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Q & A

Q. What are the critical parameters for optimizing the synthesis of 19-O-n-Pentyldamavaricin Fc to ensure reproducibility?

Methodological Answer: Synthesis optimization requires systematic evaluation of (1) reaction stoichiometry (e.g., molar ratios of precursors), (2) temperature/pH stability during conjugation, and (3) purification efficiency (e.g., HPLC retention thresholds for >95% purity). Detailed protocols must specify inert gas use for oxidation-sensitive steps and validate intermediates via NMR or mass spectrometry . Experimental sections should include failure analyses (e.g., side-product formation at elevated temperatures) to guide troubleshooting .

Q. How should researchers handle batch-to-batch variability in 19-O-n-Pentyldamavaricin Fc for cell-based assays?

Methodological Answer: Batch variability can be mitigated by (1) pre-screening peptide content via amino acid analysis, (2) standardizing lyophilization conditions (e.g., residual solvent limits <1%), and (3) normalizing bioactivity using reference standards (e.g., IC50 values in control assays). For sensitive applications, request additional QC metrics such as endotoxin levels and solubility profiles .

Q. What storage conditions are recommended to maintain 19-O-n-Pentyldamavaricin Fc stability in long-term studies?

Methodological Answer: Store lyophilized samples at -80°C in argon-purged vials to prevent hydrolysis. For reconstituted solutions, use sterile PBS (pH 7.4) with 0.01% sodium azide and conduct stability tests at 4°C/25°C over 72 hours. Monitor degradation via reverse-phase chromatography and adjust storage based on observed half-life .

Advanced Research Questions

Q. How can Fc receptor (FcR) binding kinetics of 19-O-n-Pentyldamavaricin Fc be evaluated to predict immunomodulatory effects?

Methodological Answer: Use surface plasmon resonance (SPR) with immobilized FcγRI/II/III receptors to measure association/dissociation rates (ka/kd). Compare binding affinity (KD) against wild-type Fc controls. Validate functional outcomes using NF-κB luciferase reporter assays in THP-1 cells to correlate binding with cytokine modulation .

Q. What experimental designs resolve contradictions in pharmacokinetic (PK) data between rodent and non-human primate models?

Methodological Answer: Employ crossover studies with staggered dosing (e.g., 5 mg/kg vs. 10 mg/kg) and population PK modeling to account for species-specific FcRn recycling rates. Use radiolabeled tracers to quantify tissue distribution disparities. Integrate allometric scaling to adjust for metabolic differences and validate with interspecies PBPK simulations .

Q. Which statistical frameworks are optimal for analyzing dose-response heterogeneity in 19-O-n-Pentyldamavaricin Fc toxicity studies?

Methodological Answer: Apply mixed-effects models to account for inter-subject variability in organ-specific toxicity (e.g., liver enzyme ALT/AST levels). Use Bayesian hierarchical models to pool data from multiple cohorts while preserving subgroup trends. Report exact p-values and effect sizes (Cohen’s d) for all comparisons, avoiding dichotomous "significant/non-significant" interpretations .

Q. How can structural modifications to the Fc domain enhance 19-O-n-Pentyldamavaricin Fc’s serum half-life without compromising target binding?

Methodological Answer: Introduce mutations (e.g., M428L/N434S) known to enhance FcRn affinity. Validate via alanine scanning mutagenesis paired with SPR. Assess target binding via competitive ELISA and confirm in vivo half-life using terminal bleed sampling in transgenic mice expressing human FcRn. Balance affinity gains against potential immunogenicity risks via T-cell epitope mapping .

Methodological Considerations Table

Research Phase	Key Metrics	Recommended Techniques	Validation Criteria
Synthesis	Purity, Yield	HPLC, MALDI-TOF	≥95% purity, <5% aggregates
PK/PD	Half-life, AUC	LC-MS/MS, ELISA	R² >0.9 in linear regression
Toxicity	ALT/AST, Histopathology	Clinical chemistry analyzers	p <0.01 vs. vehicle controls